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Compound of Interest

Compound Name: Tecovirimat metabolite M4

Cat. No.: B15193497 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides comprehensive, step-by-step guidance on the proper disposal

procedures for Tecovirimat metabolite M4. The information herein is intended to ensure the

safety of laboratory personnel and to maintain compliance with environmental regulations.

Given the absence of specific disposal protocols for this particular metabolite, the following

procedures are based on established best practices for the disposal of non-hazardous and

potentially hazardous chemical waste derived from pharmaceutical research.

Understanding Tecovirimat Metabolite M4
Tecovirimat is an antiviral drug effective against orthopoxviruses. In the body, it is metabolized

into several substances. One of the major metabolites is designated as M4.

Key Characteristics of Tecovirimat Metabolite M4:
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Property Description Citation

Chemical Name

N-{3,5-dioxo-4-

azatetracyclo[5.3.2.0{2,6}.0{8,

10}]dodec-11-en-4-yl}amine

[1][2]

Formation

Formed by the amide

hydrolysis of the parent drug,

Tecovirimat.

[2]

Pharmacological Activity
Considered to be

pharmacologically inactive.
[1][2][3]

While M4 is pharmacologically inactive, it is crucial to handle its disposal with the same rigor as

any other synthetic chemical compound in a laboratory setting, as its environmental impact and

full range of chemical properties are not extensively documented.

Step-by-Step Disposal Protocol for Tecovirimat
Metabolite M4
This protocol outlines the necessary steps for the safe handling and disposal of waste

containing Tecovirimat metabolite M4.

Step 1: Waste Characterization and Segregation
Proper disposal begins with correctly identifying and segregating the waste stream.

Identify Waste Type: Determine the physical state of the M4 waste (e.g., solid, liquid

solution).

Segregate at Source: Do not mix M4 waste with other chemical waste streams unless they

are compatible. Keep it separate from:

Biohazardous waste

Radioactive waste

Sharps
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General laboratory trash

Step 2: Waste Containment and Labeling
Proper containment and labeling are critical for safety and compliance.

Select Appropriate Containers: Use containers that are chemically compatible with the

waste. For organic compounds like M4, glass or high-density polyethylene (HDPE)

containers are generally suitable.

Label Containers Clearly: All waste containers must be clearly labeled with the following

information:

The words "Hazardous Waste" (as a precautionary measure)

Full chemical name: "Tecovirimat metabolite M4" or "N-{3,5-dioxo-4-

azatetracyclo[5.3.2.0{2,6}.0{8,10}]dodec-11-en-4-yl}amine"

Any known hazards (e.g., if dissolved in a flammable solvent)

Accumulation start date

Principal investigator's name and laboratory contact information

Step 3: Storage of Waste
Waste must be stored safely prior to disposal.

Designated Storage Area: Store waste containers in a designated, well-ventilated satellite

accumulation area within the laboratory.

Secondary Containment: Place waste containers in a secondary containment tray to prevent

spills.

Keep Containers Closed: Ensure container lids are securely fastened at all times, except

when adding waste.

Step 4: Disposal Procedures
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The final disposal of the waste must be handled by a licensed hazardous waste management

company.

Do Not Dispose in Standard Waste Streams: It is imperative that Tecovirimat metabolite
M4 waste is not disposed of down the sink or in the regular trash.

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) office to arrange for the pickup and disposal of the chemical waste.

Maintain Records: Keep a log of all chemical waste generated and disposed of, in

accordance with your institution's policies and local regulations. The US Department of

Health and Human Services requires reporting and tracking of TPOXX (Tecovirimat)

inventory, usage, and disposal.[4]

Experimental Workflow for Waste Disposal
The following diagram illustrates the logical workflow for the proper disposal of Tecovirimat
metabolite M4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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